Cas no 21156-62-7 (Ac-D-Phe-OMe)

• Product Name: Ac-D-Phe-OMe
• CAS No: 21156-62-7
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• MDL: MFCD00026172
• CID: 239530
• PubChem ID: 704003
• Update Time: 2025-04-23

Ac-D-Phe-OMe Chemical and Physical Properties

Names and Identifiers

• D-Phenylalanine,N-acetyl-, methyl ester
• Ac-D-Phe-OMe
• Acetyl-D-phenylalanine methyl ester
• (R)-N-acetyl phenyl alanine methyl ester
• AC-D-PHENYLALANINE-OME
• methyl (R)-2-acetamido-3-phenylpropanoate
• methyl (R)-2-acetamido-3-phenylpropionate
• N-Ac-D-Phe-OMe
• N-ACETYL-D-PHENYLALANINE METHYL ESTER
• Methyl (S)-2-(acetylamino)-3-phenylpropanoate
• MFCD00026172
• (S)-N-Acetyl-3-phenylalanine methyl ester
• Methyl (R)-2-acetylamino-3-phenylpropanoate
• F10755
• Methyl (2R)-2-(acetylamino)-3-phenylpropanoate
• 21156-62-7
• N-Acetyl-L-phenylalanine methyl ester
• methyl n-acetyl-d-phenylalaninate
• Alanine, N-acetyl-3-phenyl-, methyl ester, L-
• (R)-Methyl 2-acetamido-3-phenylpropanoate
• CS-0103714
• N-ACETYL-PHENYLALANINE METHYLESTER
• Q27281640
• UNII-JQT1M79F3N
• JQT1M79F3N
• D-(-)-Methyl N-acetylphenylalaninate
• CHEMBL55547
• r-N-acetyl phenylalanine methyl ester
• N-Acetylphenylalanine methyl ester
• methyl (2R)-2-acetamido-3-phenylpropanoate
• HY-W072177
• Methyl acetyl-D-phenylalaninate
• AKOS015889968
• IKGHIFGXPVLPFD-LLVKDONJSA-N
• N-Acetyl-l-phenylalanine, methyl ester
• Methyl N-acetyl-L-phenylalaninate, (-)-
• (R)-2-acetamido-3-phenylpropanoate methyl ester
• AS-46861
• D-Phenylalanine, N-acetyl-, methyl ester
• methyl n-acetylphenylalaninate
• SCHEMBL1879654
• D-Phenylalanine,N-acetyl-,methyl ester

• MDL： MFCD00026172
• Inchi： 1S/C12H15NO3/c1-9(14)13-11(12(15)16-2)8-10-6-4-3-5-7-10/h3-7,11H,8H2,1-2H3,(H,13,14)/t11-/m1/s1
• InChI Key： IKGHIFGXPVLPFD-LLVKDONJSA-N
• SMILES： O(C)C([C@@H](CC1C=CC=CC=1)NC(C)=O)=O

Computed Properties

• Exact Mass: 221.10500
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.40000
• LogP: 1.29770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ac-D-Phe-OMe

D-Phenylalanine, N-acetyl-, methyl ester: A Comprehensive Overview

The compound with CAS No. 21156-62-7, commonly referred to as D-Phenylalanine, N-acetyl-, methyl ester, is a significant molecule in the field of organic chemistry and biochemistry. This compound is a derivative of D-phenylalanine, an essential amino acid, and its N-acetyl-methyl ester form adds unique chemical properties that make it valuable in various applications. Recent advancements in chemical synthesis and biological studies have further highlighted its potential in pharmaceuticals, nutraceuticals, and cosmetic industries.

D-Phenylalanine is one of the two enantiomers of phenylalanine, the other being L-phenylalanine. While both forms share similar chemical structures, their stereochemistry plays a crucial role in their biological activities. The N-acetyl-methyl ester derivative of D-phenylalanine introduces additional functional groups that enhance its stability and bioavailability. This makes it an attractive candidate for researchers exploring novel therapeutic agents and functional food ingredients.

Recent studies have focused on the biochemical properties of D-Phenylalanine, N-acetyl-, methyl ester. Researchers have discovered that this compound exhibits significant antioxidant activity, which is crucial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Moreover, its ability to modulate enzyme activity has been explored in the context of metabolic disorders, offering promising leads for drug development.

In terms of synthesis, D-Phenylalanine, N-acetyl-, methyl ester can be produced through various methods, including enzymatic synthesis and chemical derivatization. The use of biocatalysts has gained traction due to their high enantioselectivity and eco-friendly nature. Recent advancements in asymmetric catalysis have further optimized the production process, making it more efficient and cost-effective.

The applications of D-Phenylalanine, N-acetyl-, methyl ester are diverse and expanding rapidly. In the pharmaceutical industry, it is being investigated as a potential precursor for peptide-based drugs. Its role as a building block in peptide synthesis has been particularly noteworthy, with recent studies demonstrating its utility in constructing complex peptide architectures with high precision.

In the field of nutraceuticals, this compound has garnered attention due to its potential as a functional ingredient. Studies suggest that it may enhance cognitive function and improve mood by influencing neurotransmitter pathways. Its ability to cross the blood-brain barrier makes it a promising candidate for neuroprotective agents.

Furthermore, D-Phenylalanine, N-acetyl-, methyl ester has found applications in the cosmetic industry as a skin-care ingredient. Its antioxidant properties help combat skin aging by neutralizing free radicals and protecting against UV-induced damage. Recent formulations incorporating this compound have shown improved skin elasticity and reduced signs of oxidative stress.

Recent research has also delved into the metabolomics of D-Phenylalanine, N-acetyl-, methyl ester. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have provided deeper insights into its metabolic pathways and bioavailability. These findings are critical for optimizing its use in therapeutic and cosmetic applications.

In conclusion, D-Phenylalanine, N-acetyl-, methyl ester (CAS No. 21156-62-7) is a versatile compound with immense potential across multiple industries. Its unique chemical properties, coupled with recent scientific advancements, continue to unlock new avenues for its application. As research progresses, this compound is poised to play an even more significant role in drug discovery, nutraceutical development, and cosmetic innovation.